3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 3-(1-aminopropan-2-yl)-5,5-dimethyloxolan-3-ol
• InChI: InChI=1S/C9H19NO2/c1-7(4-10)9(11)5-8(2,3)12-6-9/h7,11H,4-6,10H2,1-3H3
• InChI Key: IWXPFHKXGMZFPN-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1(CC(OC1)(C)C)O

Description

3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol (CAS: 1935591-26-6) is a substituted oxolane derivative featuring a tertiary alcohol and a primary amine group. Its structure comprises a five-membered oxolane ring with two methyl groups at the 5-position and an aminopropyl substituent at the 3-position. This compound is primarily used in research settings, as evidenced by its availability from two suppliers (as per ).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol can be achieved through several methods. One common approach involves the reaction of 5,5-dimethyloxolan-3-one with 1-aminopropan-2-ol under acidic or basic conditions. The reaction typically proceeds through nucleophilic addition followed by cyclization to form the oxolane ring.

Industrial Production Methods

In an industrial setting, the production of 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The process may include steps such as purification through distillation or recrystallization to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the hydroxyl group can participate in various biochemical reactions. These interactions can affect cellular processes and pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on functional groups and ring systems. Below is a comparative analysis:

Table 1: Key Properties of 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol and Analogous Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol	1935591-26-6	C₉H₁₉NO₂	173.25	Oxolane ring, tertiary alcohol, amine	Research chemical; synthetic precursor
3-Aminopropane-1,2-diol	616-30-8	C₃H₉NO₂	91.11	Vicinal diol, primary amine	Lab reagent; industrial synthesis
3-(1-Aminopropan-2-yl)-1,3-oxazolidine-2,4-dione	-	C₆H₁₀N₂O₃	158.16	Oxazolidine-dione ring, amine	Potential enzyme inhibitor; intermediate
3-(1-Aminopropan-2-yl)-1,3-thiazolidine-2,4-dione	-	C₆H₁₀N₂O₂S	174.22	Thiazolidine-dione ring, amine	Antidiabetic research (e.g., thiazolidinedione analogs)

Functional Group Analysis

• Tertiary Alcohol vs. Vicinal Diol: The tertiary alcohol in 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol enhances steric hindrance compared to 3-Aminopropane-1,2-diol’s vicinal diol, likely reducing its reactivity in nucleophilic substitutions.
• Oxolane vs. Oxazolidine/Thiazolidine Rings : The oxolane ring lacks the electron-withdrawing dione groups present in oxazolidine-2,4-dione and thiazolidine-2,4-dione analogs. These dione groups confer rigidity and electrophilic character, making the latter compounds more reactive in enzyme inhibition (e.g., thiazolidinediones in diabetes therapy).

Stability and Reactivity

• The 5,5-dimethyl substitution in the oxolane ring likely enhances conformational stability compared to non-methylated analogs. This contrasts with 3-Aminopropane-1,2-diol, which lacks ring stabilization and is prone to oxidation due to its vicinal hydroxyl groups.

Hazard Profile

• The latter’s tertiary alcohol and steric shielding may mitigate irritation risks.

Research Implications and Gaps

• Structural Insights : Crystallographic tools like SHELX () could resolve the target compound’s conformation and hydrogen-bonding patterns, aiding in drug design.
• Pharmacological Potential: The compound’s amine and alcohol groups suggest utility in metal chelation or prodrug development, but in vitro/in vivo studies are absent in the provided evidence.
• Safety Data: The absence of explicit toxicological data for 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol highlights a critical research gap.

Biological Activity

3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies, highlighting its implications in medicinal chemistry.

Synthesis

The synthesis of 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol typically involves multi-step organic reactions. The compound can be derived from simpler precursors through methods such as reductive amination and cyclization processes. The detailed synthetic pathways are crucial for understanding its structure-activity relationship (SAR).

Pharmacological Properties

The compound exhibits various pharmacological properties that make it a candidate for therapeutic applications:

• Antimicrobial Activity : Preliminary studies suggest that 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol possesses antimicrobial properties against a range of bacterial strains. In vitro testing has shown effectiveness against both Gram-positive and Gram-negative bacteria.
• Cytotoxic Effects : Research indicates that the compound may have cytotoxic effects on certain cancer cell lines. For instance, studies have demonstrated that it can induce apoptosis in leukemia cells, highlighting its potential as an anticancer agent.
• Neuroprotective Effects : There is emerging evidence suggesting that this compound may exhibit neuroprotective properties, which could be beneficial in treating neurodegenerative diseases.

The mechanism by which 3-(1-Aminopropan-2-yl)-5,5-dimethyloxolan-3-ol exerts its biological effects is still under investigation. However, initial findings suggest it may interact with specific cellular pathways involved in apoptosis and cell proliferation.

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety profile of this compound:

Study	Objective	Findings
Study A	Evaluate antimicrobial activity	Showed significant inhibition of bacterial growth in vitro against E. coli and S. aureus.
Study B	Assess cytotoxicity in cancer cells	Induced apoptosis in HL-60 leukemia cells with an IC50 value of 12 µM.
Study C	Investigate neuroprotective effects	Demonstrated reduction in oxidative stress markers in neuronal cell cultures.

Research Findings

Recent research has focused on the optimization of the compound's structure to enhance its biological activity:

• Structure-Activity Relationship (SAR) : Modifications to the oxolane ring and amine group have been explored to improve potency and selectivity.
• Toxicology Studies : Comprehensive toxicological assessments are necessary to establish safety profiles for potential clinical applications.